Cas no 1806867-62-8 (Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate)

Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of a difluoromethyl group enhances its reactivity and metabolic stability, making it a valuable intermediate for the development of bioactive compounds. The chloro and methoxy substituents contribute to its versatility in further functionalization, enabling selective modifications for targeted applications. Its ester moiety facilitates solubility in organic solvents, simplifying purification and downstream reactions. This compound is particularly useful in the preparation of herbicides, fungicides, and drug candidates, where its structural features optimize binding affinity and efficacy. High-purity grades ensure consistent performance in research and industrial processes.

Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate structure

1806867-62-8 structure

Product Name:Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate

CAS No:1806867-62-8

MF:C₁₀H₁₀ClF₂NO₃

MW:265.641108989716

CID:4868017

Update Time:2025-06-09

Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate
- Inchi： 1S/C10H10ClF2NO3/c1-3-17-10(15)7-8(16-2)6(11)5(4-14-7)9(12)13/h4,9H,3H2,1-2H3
- InChI Key： YMKFAVASOZADJL-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C(=O)OCC)=NC=C1C(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 268
XLogP3: 2.6
Topological Polar Surface Area: 48.4

Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029051924-250mg	Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate	1806867-62-8	97%	250mg	$969.60	2022-03-31
Alichem	A029051924-500mg	Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate	1806867-62-8	97%	500mg	$1,727.80	2022-03-31
Alichem	A029051924-1g	Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate	1806867-62-8	97%	1g	$3,158.80	2022-03-31

Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate Related Literature

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Additional information on Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate

Comprehensive Overview of Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate (CAS No. 1806867-62-8)

Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate (CAS No. 1806867-62-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining a chloro substituent and an ethyl carboxylate moiety, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role in developing next-generation pesticides and antiviral agents, aligning with global trends toward sustainable agriculture and precision medicine. The compound’s CAS No. 1806867-62-8 is frequently searched in academic databases, reflecting its growing relevance in R&D.

The synthesis of Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate typically involves multi-step reactions, including halogenation, esterification, and fluorination. Its 3-methoxy group contributes to electron-rich aromatic systems, while the difluoromethyl moiety enhances lipophilicity—a critical factor in drug design. These properties are often discussed in forums focusing on medicinal chemistry optimization and agrochemical formulation.

From an industrial perspective, scalability and purity are key concerns for CAS No. 1806867-62-8. Manufacturers emphasize advanced purification techniques like column chromatography and crystallization to meet stringent regulatory standards. Environmental sustainability is another hotspot, with green chemistry approaches being explored to reduce waste during production.

In summary, Ethyl 4-chloro-5-(difluoromethyl)-3-methoxypyridine-2-carboxylate represents a cutting-edge compound bridging multiple scientific disciplines. Its CAS No. 1806867-62-8 serves as a gateway for researchers investigating fluorinated heterocycles, while its applications resonate with contemporary challenges in health and agriculture.